Cas no 2138153-25-8 (N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide)

• Product Name: N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide
• CAS No: 2138153-25-8
• MF: C₉H₁₇F₃N₂O₂S
• MW: 274.303691625595
• CID: 6350444
• PubChem ID: 165949607
• Update Time: 2025-05-26

N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138153-25-8
• EN300-715385
• N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide

• Inchi： 1S/C9H17F3N2O2S/c1-2-17(15,16)13-6-5-8(9(10,11)12)14-7-3-4-7/h7-8,13-14H,2-6H2,1H3
• InChI Key： MLFYSKBQIUHOLC-UHFFFAOYSA-N
• SMILES： S(CC)(NCCC(C(F)(F)F)NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 274.09628345g/mol
• Monoisotopic Mass: 274.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.6Ų

Additional information on N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide

N-[3-(Cyclopropylamino)-4,4,4-Trifluorobutyl]ethane-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2138153-25-8, known as N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is characterized by a trifluorobutyl group attached to a cyclopropylamino moiety, which is further connected to an ethane sulfonamide functional group. The combination of these structural elements endows the compound with distinct chemical properties that make it a subject of interest for researchers.

Recent studies have highlighted the importance of trifluorobutyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide suggests that it may exhibit improved pharmacokinetic profiles compared to similar compounds lacking such fluorinated substituents. Additionally, the cyclopropylamino group is known to contribute to the molecule's ability to interact with biological targets, potentially making it a candidate for drug development.

The synthesis of this compound involves a multi-step process that includes the formation of the trifluorobutyl intermediate and subsequent coupling reactions to introduce the cyclopropylamino and sulfonamide functionalities. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

One of the most promising aspects of N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide is its potential as a building block in medicinal chemistry. Its structure allows for further functionalization, enabling the creation of derivatives with tailored biological activities. For instance, modifications to the sulfonamide group or the trifluorobutyl chain could lead to compounds with enhanced selectivity or potency against specific therapeutic targets.

Moreover, computational studies have provided insights into the molecular interactions of this compound with various biomolecules. These studies suggest that N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide may act as an inhibitor of certain enzymes or receptors, making it a valuable tool in drug discovery efforts. Ongoing research is focused on validating these predictions through in vitro and in vivo experiments.

In conclusion, N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]ethane-1-sulfonamide represents a significant advancement in the design and synthesis of complex organic molecules with potential therapeutic applications. Its unique structure and promising properties make it a focal point for future research aimed at unlocking its full potential in medicine and beyond.